(S)-Sertaconazole
(S)-Sertaconazole
(S)-sertaconazole is a 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}imidazole that is the (S)-enantiomer of sertaconazole. It is a conjugate base of a (S)-sertaconazole(1+). It is an enantiomer of an arasertaconazole.
Brand Name:
Vulcanchem
CAS No.:
583057-51-6
VCID:
VC21147040
InChI:
InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2/t19-/m1/s1
SMILES:
C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl
Molecular Formula:
C20H15Cl3N2OS
Molecular Weight:
437.8 g/mol
(S)-Sertaconazole
CAS No.: 583057-51-6
Cat. No.: VC21147040
Molecular Formula: C20H15Cl3N2OS
Molecular Weight: 437.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | (S)-sertaconazole is a 1-{2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl}imidazole that is the (S)-enantiomer of sertaconazole. It is a conjugate base of a (S)-sertaconazole(1+). It is an enantiomer of an arasertaconazole. |
|---|---|
| CAS No. | 583057-51-6 |
| Molecular Formula | C20H15Cl3N2OS |
| Molecular Weight | 437.8 g/mol |
| IUPAC Name | 1-[(2S)-2-[(7-chloro-1-benzothiophen-3-yl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole |
| Standard InChI | InChI=1S/C20H15Cl3N2OS/c21-14-4-5-16(18(23)8-14)19(9-25-7-6-24-12-25)26-10-13-11-27-20-15(13)2-1-3-17(20)22/h1-8,11-12,19H,9-10H2/t19-/m1/s1 |
| Standard InChI Key | JLGKQTAYUIMGRK-LJQANCHMSA-N |
| Isomeric SMILES | C1=CC2=C(C(=C1)Cl)SC=C2CO[C@H](CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl |
| SMILES | C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl |
| Canonical SMILES | C1=CC2=C(C(=C1)Cl)SC=C2COC(CN3C=CN=C3)C4=C(C=C(C=C4)Cl)Cl |
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